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Compound of Interest

Compound Name:
Ethyl 3-aminoisoxazole-5-

carboxylate

Cat. No.: B1352665 Get Quote

For the Attention of: Researchers, Scientists, and Drug Development Professionals

This technical guide addresses the query for the InChI Key and SMILES notation for Ethyl 3-
aminoisoxazole-5-carboxylate. It is important to note that extensive searches for "Ethyl 3-
aminoisoxazole-5-carboxylate" consistently yield information for its isomer, Ethyl 5-

aminoisoxazole-3-carboxylate. This suggests that the 3-amino-5-carboxylate variant is either

significantly less common or that the nomenclature is often used interchangeably in databases.

The information presented herein pertains to the more readily documented isomer, Ethyl 5-

aminoisoxazole-3-carboxylate.

Physicochemical Identifiers
The canonical SMILES and InChI identifiers are crucial for unambiguous chemical structure

representation in databases and computational models.

Identifier Value

SMILES CCOC(=O)C1=NOC(=C1)N[1]

InChI Key AUERXJBPNRKJCS-UHFFFAOYSA-N[1]
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A comprehensive literature search did not yield specific experimental protocols, quantitative

analytical data, or established signaling pathways for Ethyl 3-aminoisoxazole-5-carboxylate.

The available research primarily focuses on related isoxazole derivatives. For instance, studies

describe the synthesis of various substituted isoxazoles and their potential biological activities,

including antifungal and herbicidal properties.[2] However, detailed experimental procedures

and characterization data for the requested molecule are not readily available in the public

domain.

General Experimental Workflow
In the absence of specific experimental details for Ethyl 3-aminoisoxazole-5-carboxylate, a

general workflow for the synthesis and characterization of a novel small molecule is presented

below. This logical diagram illustrates the typical progression from synthesis to biological

evaluation.
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Caption: General workflow for the synthesis, characterization, and biological evaluation of a

chemical compound.
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This document serves as a guide to the available information regarding the chemical identifiers

for the isoxazole derivative of interest. Researchers are advised to consider the isomeric

ambiguity when sourcing this compound or interpreting related literature. Further experimental

investigation would be required to fully characterize the properties and biological activities of

Ethyl 3-aminoisoxazole-5-carboxylate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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